Cas no 1521139-80-9 (1-(6-chloropyridin-3-yl)cyclohexan-1-amine)

• Product Name: 1-(6-chloropyridin-3-yl)cyclohexan-1-amine
• CAS No: 1521139-80-9
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 5909056
• PubChem ID: 96865668
• Update Time: 2025-07-21

1-(6-chloropyridin-3-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloro-3-pyridinyl)cyclohexanamine
• Cyclohexanamine, 1-(6-chloro-3-pyridinyl)-
• 1-(6-chloropyridin-3-yl)cyclohexan-1-amine
• 1521139-80-9
• EN300-1981714

• Inchi： 1S/C11H15ClN2/c12-10-5-4-9(8-14-10)11(13)6-2-1-3-7-11/h4-5,8H,1-3,6-7,13H2
• InChI Key： OWLZOMQVRYCGDI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)N=C2)(N)CCCCC1

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Boiling Point: 322.6±37.0 °C(Predicted)
• pka: 7.66±0.70(Predicted)

Additional information on 1-(6-chloropyridin-3-yl)cyclohexan-1-amine

Chemical Profile of 1-(6-chloropyridin-3-yl)cyclohexan-1-amine (CAS No. 1521139-80-9)

The compound 1-(6-chloropyridin-3-yl)cyclohexan-1-amine, identified by its CAS number 1521139-80-9, represents a significant molecule in the realm of pharmaceutical chemistry. This bicyclic amine derivative features a cyclohexane ring linked to a pyridine moiety, which is further substituted with a chlorine atom at the 6-position. Such structural motifs are frequently explored in medicinal chemistry due to their potential to modulate biological pathways through precise interactions with target proteins and enzymes.

The pyridine core is a privileged scaffold in drug discovery, renowned for its ability to engage with various biological targets, including kinases, receptors, and ion channels. The introduction of a chloropyridin-3-yl group enhances the compound's electronic properties, enabling selective binding interactions. This modification is particularly valuable in designing molecules that require fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability.

The cyclohexan-1-amine component introduces a rigid yet flexible aliphatic structure, which can contribute to the molecule's conformational diversity. This feature is advantageous for optimizing binding affinity and minimizing off-target effects. The combination of these structural elements makes 1-(6-chloropyridin-3-yl)cyclohexan-1-amine a promising candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of such heterocyclic compounds. Molecular docking studies suggest that this molecule may interact with enzymes involved in inflammatory and oncogenic pathways. The chlorine substituent at the pyridine ring is predicted to engage in hydrogen bonding or π-stacking interactions, enhancing its binding affinity to protein targets.

In vitro studies have preliminarily demonstrated that derivatives of this chemical class exhibit inhibitory activity against certain kinases and transcription factors. These findings align with the growing interest in developing small-molecule inhibitors that modulate post-translational modifications, a key mechanism in disease pathogenesis. The cyclohexane ring's presence may also contribute to favorable pharmacokinetic profiles by reducing metabolic susceptibility.

The synthesis of 1-(6-chloropyridin-3-yl)cyclohexan-1-amine involves multi-step organic transformations, including nucleophilic substitution reactions and cyclization processes. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that subsequent biological evaluations are conducted on high-quality material. The development of efficient synthetic routes is crucial for translating promising lead compounds into viable drug candidates.

Current research in medicinal chemistry emphasizes the importance of structure-based drug design. By leveraging high-resolution crystal structures of protein targets, chemists can rationally modify compounds like 1-(6-chloropyridin-3-yl)cyclohexan-1-amine to enhance their therapeutic potential. Such an approach has led to the discovery of novel inhibitors with improved selectivity and efficacy.

The compound's potential applications extend beyond oncology and inflammation research. Its unique structural features make it a versatile building block for designing molecules targeting neurological disorders, infectious diseases, and metabolic conditions. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing preclinical studies and bringing innovative treatments to patients.

Regulatory considerations play a critical role in the development of new chemical entities. Compliance with Good Manufacturing Practices (GMP) ensures that materials used in clinical trials meet stringent quality standards. Additionally, thorough toxicological assessments are necessary to evaluate the safety profile of 1-(6-chloropyridin-3-yl)cyclohexan-1-amine before human testing can commence.

The future of drug discovery relies on interdisciplinary approaches that integrate chemical biology, computational modeling, and experimental validation. By combining these disciplines, researchers can accelerate the identification of novel therapeutic agents like 1-(6-chloropyridin-3-yl)cyclohexan-1-amine. Continued investment in research infrastructure and innovation will be vital for addressing unmet medical needs worldwide.